2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C16H23NO3/c1-17(12-13-5-7-14(18)8-6-13)15(19)11-16(20)9-3-2-4-10-16/h5-8,18,20H,2-4,9-12H2,1H3
• InChI Key: VKTMMFRVJOSRFB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)O)C(=O)CC2(CCCCC2)O
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide, also known as O-1918, is a synthetic compound that has been studied for its potential therapeutic properties. It was first synthesized in 2001 by researchers at the University of Kuopio in Finland. Since then, O-1918 has been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide is not fully understood. However, it has been proposed that 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide may act as an agonist at the transient receptor potential vanilloid type 1 (TRPV1) receptor. TRPV1 is a receptor that is involved in the perception of pain and inflammation. By activating TRPV1, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide may be able to reduce pain and inflammation.
Biochemical and Physiological Effects
In addition to its potential therapeutic properties, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been found to have a number of biochemical and physiological effects. For example, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been shown to inhibit the uptake of the neurotransmitter dopamine in vitro. Additionally, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been found to reduce the release of the inflammatory cytokine tumor necrosis factor alpha (TNF-α) in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. Additionally, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been shown to have low toxicity in animal models. However, one limitation of using 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide in lab experiments is that its mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal dosage and administration route for 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide.

Future Directions

There are a number of potential future directions for research on 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide. For example, further studies are needed to determine the optimal dosage and administration route for 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide in different therapeutic applications. Additionally, more research is needed to fully understand the mechanism of action of 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide and its potential interactions with other drugs. Finally, clinical trials are needed to determine the safety and efficacy of 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide in humans.

Synthesis Methods

The synthesis of 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide involves the reaction of 1-hydroxycyclohexylamine with 4-hydroxybenzyl chloride in the presence of N-methylacetamide. The reaction is carried out under anhydrous conditions and yields 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide as a white solid with a melting point of 153-155°C.

Scientific Research Applications

2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been studied for its potential therapeutic properties in a variety of areas, including pain management, inflammation, and cancer. In preclinical studies, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been shown to have analgesic effects and to reduce inflammation in animal models. Additionally, 2-(1-hydroxycyclohexyl)-N-[(4-hydroxyphenyl)methyl]-N-methylacetamide has been found to inhibit the growth of cancer cells in vitro.